Cas no 60474-62-6 (Cholesteryl 4-nonylphenyl carbonate)

Cholesteryl 4-nonylphenyl carbonate is a versatile intermediate in organic synthesis. It offers excellent solubility and stability, facilitating straightforward reactions. This compound is particularly suitable for producing chiral compounds due to its high purity and structural integrity. Its ability to participate in various chemical transformations makes it a valuable tool in pharmaceutical and materials science research.

Cholesteryl 4-nonylphenyl carbonate structure

60474-62-6 structure

Product Name:Cholesteryl 4-nonylphenyl carbonate

CAS No:60474-62-6

MF:C₄₃H₆₈O₃

MW:632.998233795166

CID:57558

PubChem ID:44134630

Update Time:2025-10-16

Cholesteryl 4-nonylphenyl carbonate Chemical and Physical Properties

Names and Identifiers

- Cholesteryl 4-nonylphenyl carbonate
- [2-[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]-4-nonylphenyl] hydrogen carbonate
- Cholesteryl P-Nonylphenyl Carbonate
- 2-[2,15-dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl]-4-nonylphenyl hydrogen carbonate
- Cholest-5-en-3-ol(3b)-,nonylphenyl carbonate (9CI)
- Cholesteryl nonylphenylcarbonate
- Cholest-5-en-3-ol(3b)-, nonylphenyl carbonate (9CI)
- 60474-62-6
- Cholest-5-en-3-ol (3.beta.)-, nonylphenyl carbonate
- DTXSID60975886
- 2-(Cholest-5-en-3-yl)-4-nonylphenyl hydrogen carbonate
- KUXNVSCEYRWPSC-UHFFFAOYSA-N
- Inchi： 1S/C43H68O3/c1-7-8-9-10-11-12-13-17-32-18-23-40(46-41(44)45)36(28-32)33-24-26-42(5)34(29-33)19-20-35-38-22-21-37(31(4)16-14-15-30(2)3)43(38,6)27-25-39(35)42/h18-19,23,28,30-31,33,35,37-39H,7-17,20-22,24-27,29H2,1-6H3,(H,44,45)
- InChI Key： KUXNVSCEYRWPSC-UHFFFAOYSA-N
- SMILES： O(C(=O)O)C1C=CC(CCCCCCCCC)=CC=1C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

Exact Mass: 632.51700
Monoisotopic Mass: 632.517
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 46
Rotatable Bond Count: 16
Complexity: 1000
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 15.7

Experimental Properties

Density: 1.01
Boiling Point: 675 °C at 760 mmHg
Flash Point: 675 °C at 760 mmHg
PSA: 35.53000
LogP: 12.90510

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-294023-500 mg	Cholesteryl P-Nonylphenyl Carbonate,	60474-62-6		500MG	￥1,098.00	2023-07-11
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